N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide

• IUPAC Name: N-(4,7-dioxo-6-phenylimino-1,3-dihydro-2,1,3-benzoxadiazol-5-ylidene)acetamide
• InChI: InChI=1S/C14H10N4O4/c1-7(19)15-9-10(16-8-5-3-2-4-6-8)14(21)12-11(13(9)20)17-22-18-12/h2-6,17-18H,1H3
• InChI Key: PBVYTCXIDCOKPE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1C(=NC2=CC=CC=C2)C(=O)C3=C(C1=O)NON3
• Molecular Formula: C14H10N4O4
• Molecular Weight: 298.25 g/mol

Description

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide, also known as ABDA, is a fluorescent probe used in scientific research to detect protein conformational changes, protein-protein interactions, and protein-ligand interactions. ABDA is a highly sensitive and selective probe that can be used in a variety of applications, including drug discovery, biochemistry, and structural biology.

Mechanism of Action

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide works by binding to proteins and undergoing a conformational change that results in a change in fluorescence intensity. The mechanism of action of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is based on the principle of fluorescence resonance energy transfer (FRET), which involves the transfer of energy from an excited fluorophore to a nearby acceptor molecule. The change in fluorescence intensity of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide upon binding to a protein can be used to detect conformational changes, protein-protein interactions, and protein-ligand interactions.
Biochemical and Physiological Effects:
N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is a non-toxic and non-invasive probe that does not have any known biochemical or physiological effects. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is a highly selective probe that can be used to detect specific protein-ligand interactions without interfering with the normal function of the protein.

Advantages and Limitations for Lab Experiments

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide has several advantages for lab experiments, including its high sensitivity and selectivity, its ability to detect conformational changes, protein-protein interactions, and protein-ligand interactions, and its non-toxic and non-invasive nature. However, N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide also has some limitations, including its dependence on the presence of a fluorophore and the need for specialized equipment to detect changes in fluorescence intensity.

Future Directions

There are several future directions for the use of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide in scientific research. One potential application is in the development of new drugs that target specific proteins or protein-ligand interactions. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide can be used to screen large libraries of compounds for their ability to bind to specific proteins or induce conformational changes. Another potential application is in the study of protein-protein interactions and the development of new therapies that target these interactions. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide can be used to identify specific protein-protein interactions that are involved in disease pathways and to develop new drugs that disrupt these interactions. Finally, N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide can be used in the study of protein-ligand interactions and the development of new therapies that target these interactions. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide can be used to identify specific protein-ligand interactions that are involved in disease pathways and to develop new drugs that modulate these interactions.

Synthesis Methods

The synthesis of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide involves the reaction of 2-nitrobenzoyl chloride with aniline to form 2-nitro-N-phenylbenzamide. This intermediate is then reduced to N-phenyl-2-aminobenzamide, which is further reacted with acetic anhydride to form N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide. The synthesis of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is a well-established method and has been reported in numerous scientific publications.

Scientific Research Applications

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide has been widely used in scientific research to detect protein conformational changes, protein-protein interactions, and protein-ligand interactions. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is a highly sensitive and selective probe that can be used in a variety of applications, including drug discovery, biochemistry, and structural biology. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide has been used to study the binding of small molecules to proteins, the conformational changes of proteins upon ligand binding, and the interactions between proteins and other biomolecules.